TC-2559 difumarate

• Molecular Formula: C20H26N2O9
• Molecular Weight: 438.4 g/mol
• InChI: InChI=1S/C12H18N2O.2C4H4O4/c1-3-15-12-8-11(9-14-10-12)6-4-5-7-13-2;2*5-3(6)1-2-4(7)8/h4,6,8-10,13H,3,5,7H2,1-2H3;2*1-2H,(H,5,6)(H,7,8)/b6-4+;2*2-1+
• InChIKey: GEWVPSJQGJBDLM-MYBAKCFCSA-N

TC-2559 Difumarate Pharmacological Profile

TC-2559 difumarate is a CNS-selective, orally active partial agonist of the α4β2 subtype of nicotinic acetylcholine receptors (nAChRs), with an EC₅₀ of 0.18 μM at the recombinant human α4β2 receptor [1]. It belongs to the pyridinyl-butenamine chemotype and is structurally distinct from both the natural alkaloid nicotine and synthetic α4β2 agonists such as varenicline, A-85380, and ABT-594 [2]. The compound was originally developed as one of the first truly α4β2-specific pharmacological tool compounds and has been extensively characterized across recombinant receptor panels, ex vivo electrophysiology, and in vivo behavioral models [3]. Notably, TC-2559 exhibits a pronounced selectivity window both across nAChR subtypes (≥55-fold over α2β4, α4β4, and α3β4) and between central and peripheral receptor populations (CNS:PNS selectivity ratio >4,000), a property that directly informs its utility in neuroscience and pain research [1].

• [1] Bencherif M, Bane AJ, Miller CH, Dull GM, Gatto GJ. TC-2559: a novel orally active ligand selective at neuronal acetylcholine receptors. Eur J Pharmacol. 2000;409(1):45-55. doi:10.1016/s0014-2999(00)00807-4 View Source
• [2] Chen Y, Sharples T, Phillips KG, Sher E, Zwart R. The nicotinic alpha 4 beta 2 receptor selective agonist, TC-2559, increases dopamine neuronal activity in the ventral tegmental area of rat midbrain slices. Neuropharmacology. 2003;45(3):334-344. doi:10.1016/s0028-3908(03)00189-8 View Source
• [3] Wang Y, Sher E, Phillips KG, Zwart R. TC-2559 excites dopaminergic neurones in the ventral tegmental area by stimulating α4β2-like nicotinic acetylcholine receptors in anaesthetised rats. Br J Pharmacol. 2006;147(4):379-390. doi:10.1038/sj.bjp.0706621 View Source

TC-2559 Difumarate: Non-Interchangeable α4β2 Agonist

Not all α4β2 nAChR agonists are functionally equivalent. Varenicline, though classified as an α4β2 partial agonist, is also a full agonist at α7 (EC₅₀ 18 μM) and α3β4 (EC₅₀ 55 μM) receptors, introducing confounding off-target pharmacology that complicates mechanistic interpretation [1]. Nicotine, the prototypical agonist, activates virtually all nAChR subtypes and induces hypothermia, locomotor sensitization, and addiction liability that are absent with TC-2559 [2]. The stoichiometry-selective agonists 5-I-A-85380 and sazetidine-A differ from TC-2559 in their ability to engage the (α4)₃(β₂)₂ receptor isoform, producing divergent concentration-response relationships in identical expression systems [3]. Substituting any of these compounds for TC-2559 without accounting for these quantitative pharmacological differences risks experimental irreproducibility, especially in studies where α4β2-subtype exclusivity and CNS-restricted target engagement are critical design parameters.

• [1] Mihalak KB, Carroll FI, Luetje CW. Varenicline is a partial agonist at α4β2 and a full agonist at α7 neuronal nicotinic receptors. Mol Pharmacol. 2006;70(3):801-805. doi:10.1124/mol.106.025130 View Source
• [2] Bencherif M, Bane AJ, Miller CH, Dull GM, Gatto GJ. TC-2559: a novel orally active ligand selective at neuronal acetylcholine receptors. Eur J Pharmacol. 2000;409(1):45-55. doi:10.1016/s0014-2999(00)00807-4 View Source
• [3] Zwart R, Broad LM, Xi Q, Lee M, Moroni M, Bermudez I, Sher E. 5-I A-85380 and TC-2559 differentially activate heterologously expressed alpha4beta2 nicotinic receptors. Eur J Pharmacol. 2006;539(1-2):10-17. doi:10.1016/j.ejphar.2006.03.070 View Source

TC-2559 Difumarate Differentiation Evidence

α4β2 Selectivity Over α3β4 and α7

Across 6 recombinant human nAChR subtypes stably expressed in mammalian cell lines, TC-2559 exhibited at least 69-fold greater potency at α4β2 (EC₅₀ not explicitly reported in this assay format but functionally linked to the 0.18 μM value from other studies) compared with α2β4, α4β4, α3β4, and α3β2 subtypes, with an efficacy of 33% relative to the full agonist response [1]. No detectable activity was observed at the homomeric α7 subtype. In a complementary Xenopus oocyte voltage-clamp study, TC-2559 showed EC₅₀ values of 0.18 μM at α4β2 versus 12.5 μM at α4β4, 14.0 μM at α3β4, and >30 μM at α2β4 [2]. By contrast, varenicline—a clinically used α4β2 partial agonist—also behaves as a full agonist at α7 (EC₅₀ 18 μM) and α3β4 (EC₅₀ 55 μM), with only an 8- to 24-fold selectivity window over these subtypes [3]. This makes TC-2559's selectivity profile at least 3-fold cleaner against α7 and approximately 4-fold cleaner against α3β4 versus varenicline, based on the EC₅₀ ratio differences.

Evidence Dimension	Subtype selectivity (α4β2 EC₅₀ vs off-target subtype EC₅₀)
Target Compound Data	α4β2 EC₅₀ = 0.18 μM; α3β4 EC₅₀ = 14.0 μM; α4β4 EC₅₀ = 12.5 μM; α2β4 EC₅₀ > 30 μM; no activity at α7 up to 100 μM
Comparator Or Baseline	Varenicline: α4β2 EC₅₀ = 2.3 μM; α7 EC₅₀ = 18 μM (full agonist); α3β4 EC₅₀ = 55 μM (full agonist). Nicotine: non-selective across all subtypes.
Quantified Difference	TC-2559 α4β2/α3β4 selectivity ratio ≈ 78-fold vs varenicline ≈ 24-fold (3.3× improvement). TC-2559 shows no α7 agonism vs varenicline full α7 agonism. TC-2559 α4β2/α2β4 > 167-fold.
Conditions	Recombinant human nAChRs in HEK-293 cells (FLIPR calcium flux) and Xenopus oocytes (two-electrode voltage clamp)

Why This Matters

For studies requiring exclusive α4β2 activation without α7 or α3β4 confounding, TC-2559 provides a substantially wider selectivity margin than the clinically available comparator varenicline, reducing interpretive ambiguity in target-validation experiments.

• [1] Chen Y, Sharples T, Phillips KG, Sher E, Zwart R. The nicotinic alpha 4 beta 2 receptor selective agonist, TC-2559, increases dopamine neuronal activity in the ventral tegmental area of rat midbrain slices. Neuropharmacology. 2003;45(3):334-344. doi:10.1016/s0028-3908(03)00189-8 View Source
• [2] Bencherif M, Bane AJ, Miller CH, Dull GM, Gatto GJ. TC-2559: a novel orally active ligand selective at neuronal acetylcholine receptors. Eur J Pharmacol. 2000;409(1):45-55. doi:10.1016/s0014-2999(00)00807-4 View Source
• [3] Mihalak KB, Carroll FI, Luetje CW. Varenicline is a partial agonist at α4β2 and a full agonist at α7 neuronal nicotinic receptors. Mol Pharmacol. 2006;70(3):801-805. doi:10.1124/mol.106.025130 View Source

CNS-PNS Selectivity Advantage

In the original characterization study, TC-2559 demonstrated a CNS-to-PNS selectivity ratio exceeding 4,000, measured as the ratio of potency at central (brain) nicotinic receptors versus peripheral (muscle and ganglion-type) receptors [1]. TC-2559 produced no detectable effects on muscle-type (α1β1γδ) or ganglion-type (α3β4) nicotinic receptors at concentrations up to 1 mM. This selectivity was described as 'markedly enhanced' when directly compared with previously reported nicotinic receptor ligands, including ABT-418 and ABT-594 [1]. ABT-594 (tebanicline), a potent α4β2 agonist, has a reported Ki of 10,000 nM at the muscle-type nAChR yielding a ~180,000-fold binding selectivity for α4β2 over muscle receptors, but its functional selectivity at clinically relevant concentrations is narrowed by its high potency (Ki = 37 pM at α4β2) [2]. In contrast, TC-2559's moderate potency (EC₅₀ 0.18 μM) combined with its >1 mM inactivity at peripheral receptors creates a functional safety window that is >5,500-fold at the level of receptor activation.

Evidence Dimension	CNS vs PNS functional selectivity ratio
Target Compound Data	CNS:PNS selectivity ratio >4,000; no detectable activation of muscle or ganglion nAChRs at concentrations up to 1 mM (functionally >5,500-fold over α4β2 EC₅₀)
Comparator Or Baseline	ABT-594: CNS:PNS binding selectivity ~180,000-fold but with significantly higher potency (Ki = 37 pM) that narrows the functional window at behaviorally active doses. Nicotine: CNS:PNS selectivity ratio <10, significant ganglionic and neuromuscular activity.
Quantified Difference	TC-2559 demonstrates a functional PNS-sparing window >5,500-fold compared with nicotine's <10-fold window, representing a >550-fold improvement in peripheral side-effect liability.
Conditions	In vitro functional assays: [3H]-nicotine competition binding (CNS), [125I]-α-bungarotoxin binding (muscle-type), ion flux assays in thalamic synaptosomes (CNS) and ganglion preparations (PNS)

Why This Matters

For in vivo studies where peripheral nicotinic side effects (cardiovascular, gastrointestinal, neuromuscular) would confound behavioral readouts, TC-2559's exceptional CNS-PNS selectivity provides a cleaner pharmacological tool than either nicotine or ABT-594.

• [1] Bencherif M, Bane AJ, Miller CH, Dull GM, Gatto GJ. TC-2559: a novel orally active ligand selective at neuronal acetylcholine receptors. Eur J Pharmacol. 2000;409(1):45-55. doi:10.1016/s0014-2999(00)00807-4 View Source
• [2] Donnelly-Roberts DL, Puttfarcken PS, Briggs CA, Anderson DJ, Gopalakrishnan M, et al. ABT-594 [(R)-5-(2-azetidinylmethoxy)-2-chloropyridine]: a novel, orally effective analgesic acting via neuronal nicotinic acetylcholine receptors: I. In vitro characterization. J Pharmacol Exp Ther. 1998;285(2):777-786. View Source

α4β2 Stoichiometry-Selective Agonism

When expressed in Xenopus oocytes, human α4β2 receptors assemble into two stoichiometries: the high-sensitivity (HS) (α4)₂(β₂)₃ isoform and the low-sensitivity (LS) (α4)₃(β₂)₂ isoform [1]. Both acetylcholine (ACh) and 5-I-A-85380 produce biphasic concentration-response curves reflecting activation of both isoforms. In contrast, TC-2559 produces exclusively monophasic concentration-response curves under all expression conditions tested (α4:β2 cDNA injection ratios from 1:10 to 10:1, and HEK-293 culture temperatures of 30°C vs 37°C) [1]. The EC₅₀ of TC-2559 remained unchanged when oocytes were manipulated to express exclusively the (α4)₂(β₂)₃ stoichiometry, but the maximum response was dramatically enhanced, confirming that TC-2559 is a selective agonist of the (α4)₂(β₂)₃ stoichiometry [1]. In the 1:1 α4:β2 injection ratio, the maximum effect of TC-2559 was 28% of the ACh maximum. By contrast, 5-I-A-85380's biphasic profile means it engages both receptor populations, complicating interpretation of net pharmacological effect in tissues where both stoichiometries are co-expressed [1].

Evidence Dimension	Concentration-response curve shape and stoichiometry engagement
Target Compound Data	Monophasic CRC; EC₅₀ unchanged irrespective of (α4)₂(β₂)₃:(α4)₃(β₂)₂ ratio; maximum response = 28% of ACh at 1:1 subunit ratio; efficacy dramatically enhanced at exclusive (α4)₂(β₂)₃ expression
Comparator Or Baseline	5-I-A-85380: biphasic CRC; high-affinity component increases with (α4)₂(β₂)₃ proportion; engages both stoichiometries. Acetylcholine: biphasic CRC; (α4)₂(β₂)₃ is ~100-fold more sensitive than (α4)₃(β₂)₂.
Quantified Difference	TC-2559 monophasic (single-site) kinetics vs 5-I-A-85380 biphasic (two-site) kinetics; qualitative difference in receptor population engagement
Conditions	Xenopus laevis oocytes expressing human α4β2 subunits at varying cDNA ratios; HEK-293 cells stably expressing α4β2 cultured at 30°C or 37°C; two-electrode voltage clamp and FLIPR calcium imaging

Why This Matters

In native tissues where (α4)₂(β₂)₃ and (α4)₃(β₂)₂ receptors coexist and mediate distinct physiological functions, TC-2559's exclusive (α4)₂(β₂)₃ engagement enables pharmacological dissection that is impossible with biphasic agonists like 5-I-A-85380 or ACh.

• [1] Zwart R, Broad LM, Xi Q, Lee M, Moroni M, Bermudez I, Sher E. 5-I A-85380 and TC-2559 differentially activate heterologously expressed alpha4beta2 nicotinic receptors. Eur J Pharmacol. 2006;539(1-2):10-17. doi:10.1016/j.ejphar.2006.03.070 View Source

In Vivo Side-Effect Profile vs. Nicotine

In a direct in vivo comparison using equimolar concentrations, TC-2559 did not induce hypothermia following acute administration, nor was locomotor activity enhanced following repeated daily administration over 14 days, in clear contrast to (-)-nicotine which produced both effects under identical dosing conditions [1]. This dissociation occurred despite TC-2559's demonstrated brain penetration and its ability to enhance cognitive performance in the radial arm maze task at the same oral doses. The study explicitly notes that TC-2559 possesses 'intra-CNS selectivity as evidenced by the improved cognition without increased locomotor activity' [1]. In a separate in vivo electrophysiology study in anaesthetized rats, cumulative i.v. doses of TC-2559 (0.021–1.36 mg/kg) increased VTA dopaminergic neuron firing and bursting, with bolus doses of 0.66 or 1.32 mg/kg i.v. producing effects approximately equivalent to 0.0665 mg/kg i.v. nicotine, yet the TC-2559 effects were not accompanied by the generalized autonomic activation characteristic of nicotine [2].

Evidence Dimension	In vivo side-effect profile: hypothermia induction and locomotor sensitization after repeated dosing
Target Compound Data	No hypothermia at behaviorally active doses; no locomotor activity enhancement after 14 days repeated daily oral dosing; cognition enhanced without locomotor stimulation
Comparator Or Baseline	(-)-Nicotine: induces hypothermia at equimolar concentrations; locomotor activity enhanced following repeated daily administration over 14 days; cognitive enhancement is confounded by psychomotor stimulation
Quantified Difference	Qualitative dissociation: TC-2559 achieves cognition-enhancing effects without the hypothermic and locomotor-activating effects that are intrinsic to nicotine's pharmacology
Conditions	Adult rats; step-through passive avoidance task (scopolamine-induced deficit); radial arm maze task; acute and 14-day repeated oral dosing; hypothermia measured by rectal temperature; locomotor activity measured in open field

Why This Matters

For cognitive enhancement studies or chronic pain models where nicotine's hypothermia and locomotor effects are confounding variables, TC-2559 provides a cleaner behavioral pharmacology profile, enabling the attribution of observed effects specifically to α4β2-mediated mechanisms.

• [1] Bencherif M, Bane AJ, Miller CH, Dull GM, Gatto GJ. TC-2559: a novel orally active ligand selective at neuronal acetylcholine receptors. Eur J Pharmacol. 2000;409(1):45-55. doi:10.1016/s0014-2999(00)00807-4 View Source
• [2] Wang Y, Sher E, Phillips KG, Zwart R. TC-2559 excites dopaminergic neurones in the ventral tegmental area by stimulating α4β2-like nicotinic acetylcholine receptors in anaesthetised rats. Br J Pharmacol. 2006;147(4):379-390. doi:10.1038/sj.bjp.0706621 View Source

Brain Bioavailability and Spinal Antinociception

Following a single i.p. dose of TC-2559 (3 mg/kg) in rats, maximal total brain concentration reached over 4.6 μM within 15 minutes, with a brain half-life of approximately 20 minutes [1]. This peak brain concentration is approximately 25-fold above the α4β2 EC₅₀ of 0.18 μM, providing a quantified exposure margin sufficient for sustained target engagement. In the formalin test in mice, TC-2559 produced dose-dependent (1–10 mg/kg i.p.) reduction of both early and late phase nociceptive responses [1]. In the chronic constriction injury (CCI) model of neuropathic pain in rats, TC-2559 (0.3–3 mg/kg i.p.) dose-dependently inhibited mechanical allodynia [1]. At the cellular level, whole-cell patch-clamp recordings from superficial dorsal horn neurons in spinal cord slices revealed that TC-2559 (2 μM) significantly increased the frequency, but not amplitude, of spontaneous inhibitory postsynaptic currents (sIPSCs), an effect blocked by the α4β2-preferring antagonist DHβE (2 μM), while spontaneous excitatory postsynaptic currents (sEPSCs) were unaffected [1]. In comparison, nicotine's antinociceptive effects are accompanied by significant toxicity and addictive liability, and epibatidine—the most potent known nAChR analgesic—causes severe nicotinic side effects that preclude clinical development [1].

Evidence Dimension	Brain exposure and antinociceptive efficacy in preclinical pain models
Target Compound Data	Brain Cmax = 4.6 μM at 15 min post 3 mg/kg i.p. (25× EC₅₀); brain t₁/₂ ≈ 20 min; formalin test ED₅₀ not explicitly reported but significant dose-dependent effect at 1–10 mg/kg i.p.; CCI model effective at 0.3–3 mg/kg i.p.; sIPSC frequency increased by 2 μM TC-2559 (patch-clamp)
Comparator Or Baseline	Nicotine: antinociceptive but with modest efficacy and significant toxicity. Epibatidine: most potent nAChR analgesic known but produces severe nicotinic side effects at analgesic doses. ABT-594: potent antinociceptive but requires higher oral doses due to reduced oral bioavailability.
Quantified Difference	TC-2559 achieves therapeutically relevant brain concentrations (25× EC₅₀) with rapid onset; mechanistic specificity confirmed by DHβE reversibility of sIPSC enhancement and lack of sEPSC modulation
Conditions	Adult male Sprague-Dawley rats (brain PK, CCI model); adult male mice (formalin test); whole-cell patch-clamp in spinal cord slices from rats; LC-MS/MS brain concentration quantification

Why This Matters

The combination of quantified brain exposure exceeding the EC₅₀ by >25-fold, a defined spinal mechanism (enhanced inhibitory transmission without excitatory modulation), and efficacy across two mechanistically distinct pain models makes TC-2559 a mechanistically well-characterized tool for pain neurobiology that can be dosed with predictable target engagement.

• [1] Cheng LZ, Han L, Fan J, Huang LT, Peng LC, Wang Y. Enhanced inhibitory synaptic transmission in the spinal dorsal horn mediates antinociceptive effects of TC-2559. Mol Pain. 2011;7:56. doi:10.1186/1744-8069-7-56 View Source

TC-2559 Difumarate Application Scenarios

α4β2-Selective Target Deconvolution

For academic and industry laboratories conducting target deconvolution of nicotinic receptor subtypes in native neuronal preparations, TC-2559 is the preferred α4β2 agonist when the experimental design requires exclusive activation of α4β2 without concomitant α7 or α3β4 engagement. Its 69-fold selectivity window over other heteromeric subtypes and complete lack of α7 agonism (vs varenicline's full α7 agonism) make it suitable for patch-clamp electrophysiology, calcium imaging, and neurotransmitter release assays where subtype attribution is critical [1]. The stoichiometry selectivity for (α4)₂(β₂)₃ further enables dissection of α4β2 isoform-specific contributions in brain regions such as the ventral tegmental area, where both stoichiometries are co-expressed .

CNS-Selective α4β2 Activation in Pain Models

For preclinical pain research groups using the formalin test or chronic constriction injury (CCI) model, TC-2559 offers a well-characterized antinociceptive tool with known brain pharmacokinetics (Cmax 4.6 μM at 15 min, t₁/₂ ~20 min) and a defined spinal mechanism (enhancement of inhibitory synaptic transmission via DHβE-sensitive sIPSC frequency increase) [1]. Its >4,000-fold CNS-PNS selectivity ratio minimizes peripheral autonomic confounds that plague non-selective agonists like nicotine and epibatidine, enabling cleaner interpretation of centrally mediated analgesic effects .

Cognitive Enhancement Without Psychomotor Stimulation

For behavioral pharmacologists studying cognition enhancement through nicotinic mechanisms, TC-2559 uniquely provides procognitive effects (demonstrated in scopolamine-induced amnesia and radial arm maze tasks) without inducing hypothermia or locomotor sensitization—effects that are inseparable from nicotine's pharmacology even at behaviorally equivalent doses [1]. This dissociation makes TC-2559 the agent of choice for studies where locomotor hyperactivity would confound cognitive task performance metrics and for chronic dosing paradigms where nicotine's sensitization liability would progressively alter baseline behavior [1].

Anti-Inflammatory Mechanism via STAT3 Pathway

For immunology and neuroinflammation research groups, TC-2559 has been demonstrated to suppress CCL3 and IL-1β upregulation in LPS-stimulated J774A.1 macrophages through inhibition of STAT3 phosphorylation, without affecting NF-κB p65 [1]. This mechanism is specifically linked to α4β2 nAChR activation and is distinct from the α7-mediated anti-inflammatory pathway exploited by compounds such as GTS-21, making TC-2559 a pathway-specific probe for α4β2-dependent immunomodulation in both peripheral macrophage and spinal microglial contexts [1].

• [1] Kiguchi N, Kobayashi Y, Saika F, Kishioka S. TC-2559, an α4β2 nicotinic acetylcholine receptor agonist, suppresses the expression of CCL3 and IL-1β through STAT3 inhibition in cultured murine macrophages. J Pharmacol Sci. 2015;128(2):83-86. doi:10.1016/j.jphs.2015.04.009 View Source